2-Mercaptopropanoic Acid

• CAS No.: 79-42-5
• Product Name: 2-Mercaptopropanoic Acid
• Molecular Formula: C3H6O2S
• Molecular Weight: 106.15 g/mol
• IUPAC Name: 2-sulfanylpropanoic acid
• Standard InChI: InChI=1S/C3H6O2S/c1-2(6)3(4)5/h2,6H,1H3,(H,4,5)
• Standard InChIKey: PMNLUUOXGOOLSP-UHFFFAOYSA-N
• SMILES: CC(C(=O)O)S
• Canonical SMILES: CC(C(=O)O)S
• Density: 1.192-1.200
• Melting Point: 12 °C; 12°C
• Physical Description: Thiolactic acid appears as an oily liquid with an unpleasant odor. Toxic by ingestion and skin absorption. Used as a depilatory and in hair waving preparations.; Liquid; colourless to pale yellow liquid with roasted, meaty odou
• Description: Thiolactic acid appears as an oily liquid with an unpleasant odor. Toxic by ingestion and skin absorption. Used as a depilatory and in hair waving preparations.; 2-Mercaptopropanoic acid, also known as thiolactic acid or 2-thiolactate, belongs to the class of organic compounds known as alpha-mercaptocarboxylic acids. These are carboxylic acids that bear a thiol group at the C-2 position. Alpha-mercaptocarboxylic acids have the general formula RC(S)C(=O)O, where R = H, organyl group. 2-Mercaptopropanoic acid exists as a liquid, soluble (in water), and a weakly acidic compound (based on its pKa). Within the cell, 2-mercaptopropanoic acid is primarily located in the cytoplasm. 2-Mercaptopropanoic acid has a meaty, roasted, and sulfurous taste.; 2-mercaptopropanoic acid is a mercaptopropanoic acid.
• Related CAS: 13419-67-5 (mono-ammonium salt); 35440-77-8 (strontium[2:1] salt)
• Solubility: miscible in water, alcohol, ether and acetone; 1 mL in 1 mL 95% alcohol (in ethanol)
• Synonyms: 2-mercaptopropionic acid; ammonium thiolactate; thiolactic acid; thiolactic acid, (R)-isomer; thiolactic acid, (S)-isomer; thiolactic acid, calcium salt (2:1); thiolactic acid, disilver salt (+1); thiolactic acid, monoammonium salt; thiolactic acid, monolithium salt; thiolactic acid, strontium salt (2:1)
• PubChem Compound: 62326
• Last Modified: Nov 11 2021